Cas no 921513-79-3 (5-ethyl-3-oxo-2-phenyl-N-3-(propan-2-yloxy)propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 5-ethyl-3-oxo-2-phenyl-N-3-(propan-2-yloxy)propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921513-79-3
• MF: C₂₁H₂₆N₄O₃
• MW: 382.456144809723
• CID: 6444490
• Update Time: 2025-07-14

5-ethyl-3-oxo-2-phenyl-N-3-(propan-2-yloxy)propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-3-oxo-2-phenyl-N-3-(propan-2-yloxy)propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 5-ethyl-3-oxo-2-phenyl-N-(3-propan-2-yloxypropyl)pyrazolo[4,3-c]pyridine-7-carboxamide

• Inchi： 1S/C21H26N4O3/c1-4-24-13-17(20(26)22-11-8-12-28-15(2)3)19-18(14-24)21(27)25(23-19)16-9-6-5-7-10-16/h5-7,9-10,13-15H,4,8,11-12H2,1-3H3,(H,22,26)
• InChI Key： SYUUKBGGMNXJLA-UHFFFAOYSA-N
• SMILES： C1N(CC)C=C(C(NCCCOC(C)C)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Additional information on 5-ethyl-3-oxo-2-phenyl-N-3-(propan-2-yloxy)propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to 5-ethyl-3-oxo-2-phenyl-N-3-(propan-2-yloxy)propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921513-79-3)

5-ethyl-3-oxo-2-phenyl-N-3-(propan-2-yloxy)propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, identified by its CAS number 921513-79-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyridine class, a heterocyclic scaffold known for its broad biological activity and potential therapeutic applications. The intricate arrangement of functional groups in its molecular structure, including an ethyl substituent at the 5-position, a phenyl ring at the 2-position, and a propan-2-yloxy group at the 3-position of the propyl chain, contributes to its unique chemical properties and biological interactions.

The pyrazolo[4,3-c]pyridine core is a fused bicyclic system consisting of a pyrazole ring connected to a pyridine ring. This particular scaffold has been extensively studied for its potential as a pharmacophore in drug discovery. The presence of multiple nitrogen atoms in the ring system enhances its ability to interact with biological targets such as enzymes and receptors. Furthermore, the 7-carboxamide functional group at the terminal position of the molecule introduces a polar moiety that can influence solubility and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 5-ethyl-3-oxo-2-phenyl-N-3-(propan-2-yloxy)propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide can engage with various biological targets, including kinases and transcription factors. The ethyl, phenyl, and propan-2-yloxy substituents are strategically positioned to modulate interactions with these targets, potentially leading to inhibitory effects on pathways associated with inflammation and cancer.

In vitro studies have demonstrated promising activity of this compound against several disease models. For instance, research has shown that it can inhibit the activity of Janus kinases (JAKs), which are implicated in autoimmune diseases and certain types of cancer. The mechanism of action involves disruption of signaling pathways that are critical for cell proliferation and differentiation. Additionally, the compound exhibits moderate selectivity over closely related kinases, reducing off-target effects.

The synthesis of 5-ethyl-3-oxo-2-phenyl-N-3-(propan-2-yloxy)propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide presents unique challenges due to its complex structure. Multi-step synthetic routes involving cyclization reactions and functional group transformations are typically employed. Advanced techniques such as transition metal catalysis have been utilized to improve yields and streamline production processes. The development of efficient synthetic methodologies is crucial for scaling up production for preclinical and clinical studies.

Preclinical research has focused on evaluating the pharmacokinetic properties of this compound. Data suggest that it exhibits reasonable oral bioavailability and metabolic stability in animal models. These findings are essential for determining appropriate dosing regimens in human trials. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at tested doses, although further investigations are necessary to fully assess its safety profile.

The potential therapeutic applications of 5ethyl 3 oxo 2 phenyl N 3 (propan 2 yloxy) propyl 2 H 3 H 5 H pyrazolo 4 3 cpyridine 7 carboxamide are vast. Given its activity against inflammatory pathways and kinases, it may be developed as a therapeutic agent for conditions such as rheumatoid arthritis and certain cancers. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for designing novel drugs with enhanced efficacy and reduced side effects.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can analyze large datasets to identify structural features that correlate with biological activity. By leveraging these tools, researchers can optimize the compound’s properties before moving into expensive wet-lab experiments.

Future directions in research include exploring derivatives of this compound that may exhibit improved potency or selectivity. modifications such as altering substituents or introducing new functional groups could enhance its therapeutic potential. Additionally， investigating its interactions with cellular components using advanced imaging techniques will provide deeper insights into its mechanism of action.

The development of new pharmaceuticals is a collaborative effort involving chemists， biologists， pharmacologists， and clinicians。 The study of compounds like 5ethyl 3 oxo 2 phenyl N 3 (propan 2 yloxy) propyl 2 H 3 H 5 H pyrazolo 4 3 cpyridine 7 carboxamide exemplifies how interdisciplinary approaches can lead to breakthroughs in medicine。 As our understanding of disease mechanisms grows， so does our ability to design targeted therapies。